Cas no 1806163-84-7 (3-Iodo-4-methyl-2-(trifluoromethoxy)pyridine-6-carboxylic acid)

• Product Name: 3-Iodo-4-methyl-2-(trifluoromethoxy)pyridine-6-carboxylic acid
• CAS No: 1806163-84-7
• MF: C₈H₅F₃INO₃
• MW: 347.029885053635
• CID: 4836931
• Update Time: 2025-06-09

3-Iodo-4-methyl-2-(trifluoromethoxy)pyridine-6-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-Iodo-4-methyl-2-(trifluoromethoxy)pyridine-6-carboxylic acid

• Inchi： 1S/C8H5F3INO3/c1-3-2-4(7(14)15)13-6(5(3)12)16-8(9,10)11/h2H,1H3,(H,14,15)
• InChI Key： GAYIERMEGUYEIJ-UHFFFAOYSA-N
• SMILES： IC1C(=NC(C(=O)O)=CC=1C)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 274
• XLogP3: 3.2
• Topological Polar Surface Area: 59.4

Additional information on 3-Iodo-4-methyl-2-(trifluoromethoxy)pyridine-6-carboxylic acid

Professional Introduction to 3-Iodo-4-methyl-2-(trifluoromethoxy)pyridine-6-carboxylic acid (CAS No. 1806163-84-7)

3-Iodo-4-methyl-2-(trifluoromethoxy)pyridine-6-carboxylic acid (CAS No. 1806163-84-7) is a highly specialized heterocyclic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research due to its versatile structural framework. This compound belongs to the pyridine family, which is renowned for its broad spectrum of biological activities and industrial applications. The presence of multiple functional groups, including an iodo substituent, a methyl group, a trifluoromethoxy group, and a carboxylic acid moiety, makes it a valuable intermediate in synthetic chemistry and drug discovery processes.

The iodo substituent at the 3-position of the pyridine ring is particularly noteworthy, as it serves as an excellent handle for further functionalization via cross-coupling reactions such as Suzuki-Miyaura, Stille, or Sonogashira couplings. These reactions are pivotal in constructing complex molecular architectures, enabling the synthesis of novel compounds with potential therapeutic benefits. The methyl group at the 4-position contributes to the overall electronic properties of the molecule, influencing its reactivity and interaction with biological targets. Additionally, the trifluoromethoxy group (CF₃O-) introduces electron-withdrawing effects and metabolic stability, which are critical factors in drug design to enhance bioavailability and prolong half-life.

The carboxylic acid functionality at the 6-position provides another avenue for chemical modification, allowing for derivatization into esters, amides, or salts, which can further tailor the pharmacokinetic properties of the compound. This multifaceted nature of 3-Iodo-4-methyl-2-(trifluoromethoxy)pyridine-6-carboxylic acid makes it a cornerstone in medicinal chemistry pipelines for developing small-molecule inhibitors, agonists, and antagonists targeting various diseases.

In recent years, there has been a surge in research focused on exploiting halogenated pyridines as key building blocks in drug development. Studies have demonstrated that compounds containing iodine atoms are particularly effective in generating protein-protein interactions (PPIs), which are often challenging to target with conventional small molecules. For instance, recent publications highlight the use of iodo-pyridines in designing inhibitors for kinases and transcription factors, where the iodine atom acts as a pivot for covalent binding to cysteine residues in the target proteins. This approach has led to the discovery of several preclinical candidates with promising efficacy profiles.

The incorporation of trifluoromethoxy groups has also been extensively studied for its impact on drug-like properties. The fluorine atoms enhance lipophilicity while simultaneously improving metabolic stability by resisting hydrolysis and oxidation. This balance is crucial for achieving optimal pharmacokinetic profiles, including improved oral bioavailability and reduced susceptibility to enzymatic degradation. Notably, recent advancements in fluorinated drug candidates have shown that molecules with trifluoromethoxy substituents exhibit enhanced binding affinity and selectivity towards biological receptors.

Moreover, the carboxylic acid moiety in 3-Iodo-4-methyl-2-(trifluoromethoxy)pyridine-6-carboxylic acid offers opportunities for prodrug development. Carboxylic acids can be transformed into esters or amides under physiological conditions, releasing the active compound at the site of action. This strategy has been employed in various therapeutic areas, including oncology and infectious diseases, to improve solubility and tissue penetration. Recent studies have showcased successful prodrug formulations that leverage carboxylic acid-based linkages to enhance drug delivery systems.

The synthesis of 3-Iodo-4-methyl-2-(trifluoromethoxy)pyridine-6-carboxylic acid typically involves multi-step organic transformations starting from commercially available pyridine precursors. Key synthetic strategies include halogenation at specific positions using reagents such as N-bromosuccinimide (NBS) or iodine monochloride (ICl), followed by selective methylation and trifluoromethoxylation via nucleophilic substitution or metal-catalyzed cross-coupling reactions. The introduction of the carboxylic acid group is often achieved through oxidation or carboxylation techniques.

Recent innovations in synthetic methodologies have focused on improving yields and reducing side reactions during the preparation of halogenated pyridines. For example, transition-metal-catalyzed C-H activation has emerged as a powerful tool for introducing functional groups at desired positions without relying on pre-functionalized substrates. Such advances have not only streamlined synthetic routes but also enabled access to previously inaccessible derivatives with unique chemical space.

In terms of applications,3-Iodo-4-methyl-2-(trifluoromethoxy)pyridine-6-carboxylic acid serves as a versatile scaffold for exploring novel therapeutic agents. Researchers have leveraged its structural features to develop inhibitors targeting enzymes involved in cancer metabolism, such as pyruvate kinase M2 (PKM2). Additionally, its derivatives have shown potential in modulating immune responses by interacting with G protein-coupled receptors (GPCRs). The compound’s ability to undergo further modifications makes it an attractive candidate for high-throughput screening campaigns aimed at identifying lead compounds for various indications.

The growing interest in fluorinated heterocycles underscores their significance in modern drug discovery. The unique electronic properties imparted by fluorine atoms can fine-tune binding interactions with biological targets, leading to enhanced potency and selectivity. Recent computational studies have highlighted how fluorination strategies can modulate solvation effects and hydrogen bonding patterns within active sites, providing insights into rational drug design.

As research continues to uncover new applications for halogenated pyridines,3-Iodo-4-methyl-2-(trifluoromethoxy)pyridine-6-carboxylic acid is poised to remain a critical intermediate in pharmaceutical innovation. Its combination of reactive handles and tunable properties ensures its continued relevance in both academic laboratories and industrial research settings striving to develop next-generation therapeutics.